Cas no 2680867-15-4 (tert-butyl 2-6-(trifluoromethyl)morpholin-3-ylacetate)

• Product Name: tert-butyl 2-6-(trifluoromethyl)morpholin-3-ylacetate
• CAS No: 2680867-15-4
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5635538
• PubChem ID: 165916501
• Update Time: 2025-10-30

tert-butyl 2-6-(trifluoromethyl)morpholin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-28283060
• 2680867-15-4
• tert-butyl 2-[6-(trifluoromethyl)morpholin-3-yl]acetate
• tert-butyl 2-6-(trifluoromethyl)morpholin-3-ylacetate

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(16)4-7-6-17-8(5-15-7)11(12,13)14/h7-8,15H,4-6H2,1-3H3
• InChI Key： OHNQCLJIVVPLLA-UHFFFAOYSA-N
• SMILES： FC(C1CNC(CC(=O)OC(C)(C)C)CO1)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 2-6-(trifluoromethyl)morpholin-3-ylacetate

Research Brief on tert-Butyl 2-(6-(Trifluoromethyl)morpholin-3-yl)acetate (CAS: 2680867-15-4): Recent Advances and Applications

The compound tert-butyl 2-(6-(trifluoromethyl)morpholin-3-yl)acetate (CAS: 2680867-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and trifluoromethyl substituent, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and protease modulators. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl 2-(6-(trifluoromethyl)morpholin-3-yl)acetate in the synthesis of novel PI3K inhibitors. The study demonstrated that the compound could be efficiently functionalized to yield derivatives with high selectivity for PI3Kα, a key target in oncology. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the binding affinity of the derivatives, achieving nanomolar potency in vitro. These findings highlight the potential of this scaffold in the design of next-generation anticancer agents.

Another notable application of tert-butyl 2-(6-(trifluoromethyl)morpholin-3-yl)acetate was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used as a key intermediate in the synthesis of HCV NS3/4A protease inhibitors. The trifluoromethyl group was found to significantly improve the pharmacokinetic properties of the inhibitors, leading to enhanced oral bioavailability and reduced clearance rates. This study underscores the importance of fluorinated morpholine derivatives in addressing challenges associated with antiviral drug development.

From a synthetic perspective, tert-butyl 2-(6-(trifluoromethyl)morpholin-3-yl)acetate has also been the subject of methodological advancements. A 2022 Organic Letters publication detailed a novel asymmetric synthesis route for this compound, employing chiral auxiliaries to achieve high enantiomeric purity. This methodological breakthrough is expected to facilitate the production of enantiopure derivatives for further biological evaluation, particularly in the context of central nervous system (CNS) drug discovery.

Looking ahead, the unique physicochemical properties of tert-butyl 2-(6-(trifluoromethyl)morpholin-3-yl)acetate position it as a promising candidate for diverse therapeutic applications. Ongoing research is exploring its utility in the development of anti-inflammatory agents, where the morpholine scaffold may interact with NF-κB signaling pathways. Additionally, its potential in PET tracer development is being investigated, leveraging the fluorine-18 isotope for imaging applications. As the field advances, this compound is likely to play an increasingly important role in bridging chemical synthesis and biological activity.